Cas no 1046467-63-3 (1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride
• CAS No: 1046467-63-3
• MF: C₁₁H₂₀ClN₃O₂S
• MW: 293.813400268555
• CID: 5166425
• Update Time: 2025-10-30

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperidine hydrochloride
• 1-((3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-4-methylpiperidine hydrochloride
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperidine;hydrochloride
• Z104341090
• 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride

• Inchi： 1S/C11H19N3O2S.ClH/c1-8-4-6-14(7-5-8)17(15,16)11-9(2)12-13-10(11)3;/h8H,4-7H2,1-3H3,(H,12,13);1H
• InChI Key： QPRMSEOQKJDANV-UHFFFAOYSA-N
• SMILES： Cl.S(C1C(C)=NNC=1C)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Topological Polar Surface Area: 74.4

Additional information on 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride

Introduction to 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride (CAS No. 1046467-63-3)

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride (CAS No. 1046467-63-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,5-dimethyl-1H-pyrazol-4-yl moiety and a sulfonyl group attached to a 4-methylpiperidine backbone, contribute to its unique pharmacological properties. These structural elements not only enhance its solubility and stability but also play a crucial role in modulating its interaction with biological targets.

The sulfonyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various enzymes and receptors. In particular, sulfonyl compounds have been extensively studied for their hypoglycemic, anti-inflammatory, and anticancer effects. The introduction of a sulfonyl group into the 4-methylpiperidine scaffold in 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride enhances its potential as an active pharmaceutical ingredient (API). This modification not only improves the compound's binding affinity but also influences its metabolic stability, making it a promising candidate for further development.

The 3,5-dimethyl-1H-pyrazol-4-yl substituent adds another layer of complexity to the molecule, contributing to its unique chemical and biological profile. Pyrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The dimethylation at the 3 and 5 positions further enhances the electronic properties of the pyrazole ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in drug design, as it allows for facile functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride with various biological targets. Studies have shown that this compound exhibits strong binding affinity with enzymes involved in metabolic pathways relevant to diabetes and inflammation. For instance, preliminary computational studies suggest that it may interact with protein tyrosine phosphatases (PTPs) and serine/threonine kinases, which are key regulators of glucose homeostasis and immune responses.

In addition to its potential therapeutic applications, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride has also been explored as a tool compound in biochemical research. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and developing novel inhibitors. For example, researchers have utilized this compound to investigate the role of sulfonyl piperidine derivatives in modulating the activity of carbonic anhydrase, an enzyme involved in acid-base balance and neurotransmitter transport.

The synthesis of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of 3,5-dimethylpyrazole with appropriate sulfonylation reagents followed by functional group transformations to introduce the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a regulatory perspective, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-4-methylpiperidine hydrochloride must comply with Good Manufacturing Practices (GMP) and other quality standards to ensure its safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the development and approval of new drug candidates. Compliance with these regulations is essential for advancing this compound from preclinical studies to clinical trials.

The potential applications of 1-(3,5-dimethyl-1H-pyrazol-4-yll)sulfonyl)-4-methyl)piperidine hydrochloride extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals due to its unique reactivity and stability. For instance, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth regulation.

Future research directions for 1-(3,5-dimethylethyl)-pyrazol⁴-yl)sulfonylmethylethyl)piperidinium chloride include further optimization of its pharmacological properties through structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening techniques, researchers can identify analogs with improved potency, selectivity,and pharmacokinetic profiles. These efforts will not only enhance our understanding of the compound's mechanism of action but also pave the way for novel therapeutic interventions.